Cas no 866847-95-2 (N-(5-chloro-2-methylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(5-chloro-2-methylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 866847-95-2
• MF: C₁₉H₁₉ClN₄O
• MW: 354.833362817764
• CID: 6783196
• PubChem ID: 2141057
• Update Time: 2025-10-28

N-(5-chloro-2-methylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methylphenyl)-1-(3,4-dimethylphenyl)-5-methyltriazole-4-carboxamide
• AKOS001883828
• BS-6407
• STL089910
• N-(5-chloro-2-methylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CS-0317056
• 866847-95-2

• Inchi： 1S/C19H19ClN4O/c1-11-6-8-16(9-13(11)3)24-14(4)18(22-23-24)19(25)21-17-10-15(20)7-5-12(17)2/h5-10H,1-4H3,(H,21,25)
• InChI Key： NVTNKKPVFKBZEO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)NC(C1=C(C)N(C2=CC=C(C)C(C)=C2)N=N1)=O

Computed Properties

• Exact Mass: 354.1247389g/mol
• Monoisotopic Mass: 354.1247389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 59.8Ų

Additional information on N-(5-chloro-2-methylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of N-(5-chloro-2-methylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 866847-95-2)

N-(5-chloro-2-methylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide, identified by its CAS No. 866847-95-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the triazole-carboxamide family, known for its versatile applications in medicinal chemistry and crop protection. Its unique molecular structure, featuring a chloro-methylphenyl group and a dimethylphenyl-triazole backbone, contributes to its potential biological activity.

Recent studies highlight the growing interest in triazole derivatives due to their efficacy in targeting specific enzymes or receptors. Researchers are particularly focused on optimizing N-(5-chloro-2-methylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide for its potential role in anti-inflammatory or antifungal applications. The compound's chloro and methyl substituents enhance its lipophilicity, which is critical for membrane permeability in drug design.

In the agrochemical sector, CAS No. 866847-95-2 is being explored as a precursor for novel pesticides or herbicides. Its structural motifs align with trends in sustainable agriculture, where low-toxicity, high-efficiency compounds are prioritized. The dimethylphenyl moiety, in particular, may contribute to selective action against plant pathogens while minimizing environmental impact.

Synthetic routes to produce N-(5-chloro-2-methylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide often involve multi-step organic reactions, including amide coupling and triazole ring formation. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for purity verification. These methods ensure compliance with regulatory standards for research-grade chemicals.

From a commercial perspective, demand for CAS No. 866847-95-2 is driven by pharmaceutical innovators and agrochemical developers. Suppliers emphasize high-purity formulations (>98%) to meet preclinical testing requirements. Storage recommendations typically include anhydrous conditions and controlled temperatures to maintain stability.

Environmental and safety assessments of triazole-carboxamide compounds remain an active area of study. While N-(5-chloro-2-methylphenyl)-1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is not classified as hazardous under current guidelines, proper laboratory handling protocols are advised. This aligns with broader industry shifts toward green chemistry principles in specialty chemical production.

Future research directions may explore structure-activity relationships (SAR) of this compound to refine its biological profile. Computational chemistry approaches, including molecular docking studies, could further elucidate its mechanism of action. Such advancements would support the development of next-generation small-molecule therapeutics or crop protection agents.